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Compound of Interest

Compound Name: Coronene

Cat. No.: B032277

A deep dive into the performance of coronene-based organic solar cells (OSCs) reveals their
emerging potential in the field of organic photovoltaics. This guide provides a comparative
benchmark of coronene derivatives against traditional fullerene-based acceptors and leading
non-fullerene acceptors (NFAs), supported by experimental data and detailed protocols.

Coronene, a polycyclic aromatic hydrocarbon, and its derivatives are being explored as
promising materials for organic solar cells due to their unique electronic and optical properties.
These materials offer advantages such as high charge carrier mobility and tunable energy
levels, making them attractive alternatives to conventional materials. This guide summarizes
the performance of various coronene-based OSCs and compares them with established
fullerene and other non-fullerene acceptor-based devices.

Performance Benchmark

The performance of organic solar cells is primarily evaluated based on four key parameters:
Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density
(Jsc), and Fill Factor (FF). The following table summarizes the performance of representative
organic solar cells featuring coronene-based materials, fullerene acceptors, and prominent
non-fullerene acceptors.
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Donor Acceptor Jsc Referenc
. . PCE (%) Voc (V) FF (%)
Material Material (mA/cm?)
Coronene-
Based
PCDTBT-
PC71BM 4.20 - - -
10HBC
cTBC ACl-cHBC - 1.84 - - [1]
FHBC PCBM ~3 - - - [2]
cTBFDBC C70 > cHBC - - - [3][4]
cTBTDBC C70 > cHBC - - - [31[4]
N_
PTB7-Th annulated 7.55 - - -
PDI
Fullerene-
Based
P3HT PC61BM 3.0-4.0 0.60 8-10 60-65
PTB7 PC71BM 7.4-9.2 0.74 16.5 65-70
Non-
Fullerene
(NFA)
PTB7-Th ITIC 6.80 0.88 10.6 73
PM6 Y6 15.7 0.83 25.3 74.5
PM6 BTPT-OD 4.30 0.952 9.86 43.3 [5][6]

Note: "-" indicates that the specific data was not available in the cited sources.

Experimental Protocols
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The fabrication and characterization of organic solar cells involve a series of precise steps to
ensure device performance and reproducibility. Below are detailed methodologies for key
experiments.

Device Fabrication

A standard procedure for fabricating a bulk heterojunction (BHJ) organic solar cell with a
conventional architecture is as follows:

o Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned
in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15
minutes. The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15
minutes to improve the surface wettability.

e Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-
ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the
cleaned ITO substrate. The film is then annealed at a specific temperature (e.g., 150°C) for a
set duration (e.g., 10 minutes) in a nitrogen-filled glovebox to remove residual water.

o Active Layer Deposition: The donor and acceptor materials (e.g., a coronene derivative and
a fullerene or non-fullerene acceptor) are dissolved in a common organic solvent, such as
chloroform or chlorobenzene, to form a blend solution. This solution is then spin-coated on
top of the HTL. The thickness and morphology of the active layer are critical for device
performance and are controlled by the spin speed, solution concentration, and solvent
additives. The film is often subjected to solvent vapor annealing or thermal annealing to
optimize the morphology.

e Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of a suitable electron
transport material, such as calcium or a fullerene derivative, is deposited on the active layer.
This is followed by the thermal evaporation of a metal cathode, typically aluminum or silver,
under high vacuum (e.g., <10~° Torr). The thickness of each layer is monitored using a
guartz crystal microbalance.

Device Characterization

The performance of the fabricated organic solar cells is evaluated under standard testing
conditions.
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o Current Density-Voltage (J-V) Measurement: The J-V characteristics of the solar cells are
measured using a solar simulator under an illumination of AM 1.5G (100 mW/cm?2). A source
meter is used to apply a voltage bias and measure the resulting current. From the J-V curve,
the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.

o External Quantum Efficiency (EQE) Measurement: EQE, also known as the incident photon-
to-current conversion efficiency (IPCE), is measured to determine the spectral response of
the solar cell. The device is illuminated with monochromatic light of varying wavelengths, and
the resulting short-circuit current is measured. The EQE is calculated as the ratio of the
number of charge carriers collected to the number of incident photons at each wavelength.

e Morphology Characterization: The morphology of the active layer blend is often investigated
using technigues such as Atomic Force Microscopy (AFM) and Transmission Electron
Microscopy (TEM) to understand the phase separation and domain sizes of the donor and
acceptor materials, which significantly impact device performance.

Visualizing the Concepts

To better illustrate the fundamental processes and structures involved in organic solar cells, the
following diagrams are provided.
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Caption: A simplified diagram of a typical organic solar cell architecture and the key steps in the
photovoltaic process.
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OSC Fabrication and Characterization Workflow
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Caption: A flowchart illustrating the typical experimental workflow for fabricating and
characterizing organic solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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